N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide

• IUPAC Name: N-[3-[(E)-N-[[2-(2,3-dimethylphenoxy)acetyl]amino]-C-methylcarbonimidoyl]phenyl]-3-methylbenzamide
• InChI: InChI=1S/C26H27N3O3/c1-17-8-5-11-22(14-17)26(31)27-23-12-7-10-21(15-23)20(4)28-29-25(30)16-32-24-13-6-9-18(2)19(24)3/h5-15H,16H2,1-4H3,(H,27,31)(H,29,30)/b28-20+
• InChI Key: DTKKZXZPKRQLQQ-VFCFBJKWSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C(=NNC(=O)COC3=CC=CC(=C3C)C)C
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)/C(=N/NC(=O)COC3=CC=CC(=C3C)C)/C
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol

Description

N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide, also known as LSN2478183, is a synthetic compound that has been synthesized and studied for its potential use as a therapeutic agent. This compound belongs to the class of hydrazones and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are molecules involved in inflammation. N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide has also been shown to inhibit the activity of certain protein kinases, which are signaling molecules involved in cell growth and proliferation.
Biochemical and Physiological Effects
N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in animal models of inflammation. N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide has also been shown to inhibit the growth of tumor cells in vitro and in vivo. In addition, N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide in lab experiments is its potential therapeutic applications in various diseases. It has shown promising results in various scientific research studies, making it a potential candidate for further investigation. However, one limitation of using N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide in lab experiments is its potential toxicity. Further studies are needed to determine its toxicity profile and safe dosage range.

Future Directions

There are several future directions for the study of N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide. One direction is to investigate its potential use as a therapeutic agent in various diseases, such as cancer, inflammation, and diabetes. Further studies are needed to determine its efficacy and safety in human clinical trials. Another direction is to investigate its mechanism of action in more detail, as well as its potential interactions with other molecules and signaling pathways. In addition, further studies are needed to determine its toxicity profile and safe dosage range, as well as its potential side effects.

Synthesis Methods

The synthesis of N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide involves the reaction of 2,3-dimethylphenol with acetyl chloride to form 2,3-dimethylphenyl acetate. The resulting product is then reacted with hydrazine hydrate to form 2,3-dimethylphenoxyacetic acid hydrazide. This intermediate compound is then reacted with 3-methylbenzoyl chloride to form N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide.

Scientific Research Applications

N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide has been studied for its potential use as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of cancer and other inflammatory diseases. N-(3-{N-[(2,3-dimethylphenoxy)acetyl]ethanehydrazonoyl}phenyl)-3-methylbenzamide has also been studied for its potential use as an anti-diabetic agent, as it has been shown to improve glucose tolerance in animal models.